4-Butylbenzene-1-sulfonyl chloride
Cat. No. B1363518
M. Wt: 232.73 g/mol
InChI Key: OVFZELSNOHIDEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09320734B2
Procedure details
To a solution of butylbenzene (4.13 g, 30.8 mmol) in CHCl3 (50 mL) was added chlorosulfonic acid (17 mL, 29.8 g, 256 mmol) and the mixture was stirred at rt for 20 h. The mixture was poured on ice (200 mL) and extracted with EtOAc (3×100 mL). The combined extracts were washed with water, a solution of NaHCO3, and water, dried (Na2SO4), and concentrated in vacuo. The yellow oily residue (ca 88% yield) was used without further purification in the next reaction; 1H NMR (300 MHz, CDCl3) δ 0.94 (t, 3H, J=7 Hz), 1.34-1.41 (m, 2H), 1.62-1.67 (m, 2H), 2.73 (t, 2H, J=8 Hz), 7.41 (d, 2H, J=8 Hz), 7.94 (d, 2H, J=8 Hz).
Name
Yield
88%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([C:5]1[CH:10]=[CH:9][CH:8]=[CH:7][CH:6]=1)[CH2:2][CH2:3][CH3:4].[Cl:11][S:12](O)(=[O:14])=[O:13]>C(Cl)(Cl)Cl>[CH2:1]([C:5]1[CH:10]=[CH:9][C:8]([S:12]([Cl:11])(=[O:14])=[O:13])=[CH:7][CH:6]=1)[CH2:2][CH2:3][CH3:4]
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Inputs
Step One
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Name
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|
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Quantity
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4.13 g
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Type
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reactant
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Smiles
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C(CCC)C1=CC=CC=C1
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|
Name
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|
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Quantity
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17 mL
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Type
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reactant
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Smiles
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ClS(=O)(=O)O
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at rt for 20 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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The mixture was poured on ice (200 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc (3×100 mL)
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WASH
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Type
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WASH
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Details
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The combined extracts were washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
|
a solution of NaHCO3, and water, dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
20 h |
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Name
|
|
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Type
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product
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Smiles
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C(CCC)C1=CC=C(C=C1)S(=O)(=O)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 88% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
